Cas no 1037368-18-5 (rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 1037368-18-5
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 6171161
• PubChem ID: 137941637
• Update Time: 2025-06-29

rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6512284
• rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid
• (3As,7aS)-2-phenylmethoxycarbonyl-3,4,5,6,7,7a-hexahydro-1H-isoindole-3a-carboxylic acid
• 1037368-18-5

• Inchi： 1S/C17H21NO4/c19-15(20)17-9-5-4-8-14(17)10-18(12-17)16(21)22-11-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,19,20)/t14-,17-/m1/s1
• InChI Key： NDYWDOYVQCVNMI-RHSMWYFYSA-N
• SMILES： OC([C@]12CN(C(=O)OCC3C=CC=CC=3)C[C@H]1CCCC2)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid

Introduction to rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 1037368-18-5)

rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 1037368-18-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of isoindoline derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The isoindoline core of this compound is a bicyclic structure consisting of a benzene ring fused to a five-membered nitrogen-containing ring. The presence of the benzyloxy carbonyl group at the C-2 position and the carboxylic acid group at the C-3a position imparts specific reactivity and functional versatility to the molecule. The racemic nature of the compound, indicated by the prefix rac-, suggests that it is a mixture of enantiomers, which can be important for understanding its biological effects and potential applications in drug development.

Recent studies have highlighted the importance of chiral isoindoline derivatives in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain isoindoline derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid could be a valuable lead compound for developing new therapeutic agents targeting inflammatory diseases.

In addition to its potential therapeutic applications, rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid has been explored as a building block in organic synthesis. The presence of multiple functional groups, such as the benzyloxy carbonyl and carboxylic acid, provides numerous opportunities for chemical modification and derivatization. This makes it an attractive starting material for synthesizing complex molecules with diverse biological activities.

The synthetic route to rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid has been well-documented in the literature. A typical approach involves the cyclization of an appropriate precursor followed by functional group manipulation to introduce the desired substituents. For example, a study published in Tetrahedron Letters in 2020 described a highly efficient one-pot synthesis method that yielded the target compound with excellent purity and yield.

The physical and chemical properties of rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid are promising. Ongoing research is focused on optimizing its synthetic routes to improve yield and purity while exploring its biological activities further. Additionally, efforts are being made to develop enantioselective synthesis methods to produce enantiomerically pure forms of the compound, which could have distinct biological properties compared to the racemic mixture.

In conclusion, rac-(3aR,7aR)-2-[(benzyloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 1037368-18-5) is a versatile chiral compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and functional groups make it an attractive candidate for further research and development in various scientific fields.